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Compound of Interest

Methyl 2-cyano-2-
Compound Name:
methylpropanoate

cat. No.: B1313631

Methyl 2-cyano-2-methylpropanoate (CAS No. 72291-30-6) is an a-cyano ester
distinguished by a unique molecular architecture.[1][2] Its structure features a quaternary
carbon center to which both a cyano group (—C=N) and a methyl ester (—COOCH:s3) are
attached.[1] This dual functionality makes it a valuable and highly reactive intermediate in
organic synthesis.[1][3]

The compound's significance stems from its utility as a building block for more complex
molecules. The electron-withdrawing nature of the cyano group enhances the electrophilic
character of the quaternary carbon, while the ester moiety provides a handle for various
nucleophilic substitution and condensation reactions.[1] Consequently, it serves as a critical
precursor in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers.[1][4][5]
This guide will explore the essential technical aspects of this compound, providing field-proven
insights for its practical application.

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The key properties of methyl 2-cyano-2-
methylpropanoate are summarized below.
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Property Value Source(s)
Molecular Weight 127.14 g/mol (1161718l
Molecular Formula CeHsNO2 [11[71[8]
CAS Number 72291-30-6 [1][6][7]

methyl 2-cyano-2-
IUPAC Name [1]
methylpropanoate

2-Cyano-2,2-Dimethyl Acetic
Synonyms Acid Methyl Ester; Methyl-2,2- [8]

Dimethyl Cyanoacetate

Density ~1.0 g/cm?3 [6]
Boiling Point 186.5 + 8.0 °C at 760 mmHg [6]
Monoisotopic Mass 127.063328530 Da [1][9]

Synthesis and Purification: A Validated Protocol

Several synthetic routes exist for methyl 2-cyano-2-methylpropanoate, including the Michael
addition and direct cyanoethylation.[1] However, a common and reliable laboratory-scale
method is the esterification of 2-cyano-2-methylpropanoic acid with methanol, catalyzed by a
strong acid. This process is effective due to the direct conversion of the carboxylic acid to its
corresponding methyl ester in the presence of excess alcohol.

Experimental Workflow: Esterification Route

The following diagram outlines the key stages of the synthesis and purification process.
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Caption: Workflow for the synthesis and purification of methyl 2-cyano-2-methylpropanoate.

Step-by-Step Synthesis Protocol

This protocol describes the esterification of 2-cyano-2-methylpropanoic acid.

o Reactor Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.
The system must be dried to prevent unwanted side reactions with water.

o Reagent Addition:
o Charge the flask with 2-cyano-2-methylpropanoic acid (1.0 eq).

o Add an excess of anhydrous methanol (e.g., 10-20 eq), which serves as both a reactant
and a solvent.

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) to the stirring
solution. The acid protonates the carbonyl oxygen of the carboxylic acid, making it more
electrophilic and susceptible to nucleophilic attack by methanol.

o Reaction: Heat the mixture to reflux (approximately 65°C) and maintain for 4-6 hours. The
progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC) until the starting carboxylic acid is consumed.

o Work-up:
o Cool the reaction mixture to room temperature.
o Remove the excess methanol under reduced pressure using a rotary evaporator.

o Dilute the residue with an organic solvent like diethyl ether or ethyl acetate and transfer to
a separatory funnel.

o Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to
neutralize the acidic catalyst) and then with brine (to remove residual water). The
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bicarbonate wash is crucial for quenching the reaction and preventing product
decomposition during distillation.

o Purification:

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate in vacuo.

o Purify the resulting crude oil by fractional distillation under reduced pressure to yield pure
methyl 2-cyano-2-methylpropanoate as a colorless liquid.

Analytical Characterization

Structural confirmation is achieved through a combination of spectroscopic methods. Each
technique provides a unique piece of the structural puzzle, and together they create a self-
validating system of analysis.

e Mass Spectrometry (MS): Analysis via mass spectrometry confirms the molecular weight of
the compound.[1] The molecular ion peak ([M]*) is expected at an m/z of 127. A
characteristic fragmentation pattern includes the loss of the methoxy group (*OCHs, 31 mass
units), resulting in a prominent fragment ion at m/z 96.[1] High-resolution mass spectrometry
can confirm the elemental composition with an exact mass of 127.063328530 Da.[1][9]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups. The
spectrum will exhibit a strong, sharp absorption band around 2240 cm~1, characteristic of a
nitrile (C=N) stretch. Another strong absorption will appear around 1745 cm~1, corresponding
to the ester carbonyl (C=0) stretch.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is simple and diagnostic. It will show two signals: a
singlet integrating to 3 protons around 3.7 ppm for the methyl ester protons (-OCHs), and
a singlet integrating to 6 protons around 1.5 ppm for the two equivalent methyl groups
attached to the quaternary carbon (—C(CH3s)z2).

o 13C NMR: The carbon NMR will display distinct signals confirming the carbon framework: a
signal for the quaternary carbon, the nitrile carbon, the carbonyl carbon, and the two types
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of methyl carbons.

Chemical Reactivity and Applications

The dual functionality of methyl 2-cyano-2-methylpropanoate dictates its reactivity and
makes it a versatile intermediate.[1][3]

Methyl 2-cyano-2-methylpropanoate

/

Cyano Group Reactions
Hydrolysis to Amide/Acid Reduction to Amine

Ester Group Reactions

Hydrolysis to Acid Reaction with Amines (Amide formation) Reaction with Alcohols ’

Click to download full resolution via product page
Caption: Core reactivity pathways of methyl 2-cyano-2-methylpropanoate.

o Pharmaceutical and Agrochemical Synthesis: The compound is a key starting material for
synthesizing more complex molecules. The cyano and ester groups can be selectively
modified to build diverse molecular scaffolds. It is widely used as an intermediate in the
production of various pharmaceuticals.[1]

o Material Science and Polymer Production: In polymer chemistry, this molecule can be used
in the development of specialized polymers.[1][4] Its incorporation into polymer chains can
impart desirable properties such as improved thermal stability and chemical resistance,
making it valuable for creating advanced materials.[5]

Safety, Handling, and Storage

Proper handling is essential to ensure laboratory safety. Methyl 2-cyano-2-methylpropanoate
is classified as harmful if swallowed, inhaled, or in contact with skin.[6]

» Engineering Controls: Always handle this compound inside a chemical fume hood to
minimize inhalation exposure.[6]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1313631?utm_src=pdf-body
https://www.smolecule.com/products/s728897
https://www.nbinno.com/pharmaceutical-intermediates/methyl-2-cyano-2-methylpropanoate-versatile-intermediate-organic-synthesis-material-science-xk
https://www.benchchem.com/product/b1313631?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313631?utm_src=pdf-body
https://www.smolecule.com/products/s728897
https://www.smolecule.com/products/s728897
https://www.nbinno.com/article/pharmaceutical-intermediates/synthesis-applications-methyl-2-cyano-2-methylpropanoate-comprehensive-guide-xk
https://www.nbinno.com/article/pharmaceutical-intermediates/innovations-material-science-methyl-2-cyano-2-methylpropanoate-polymer-production-xk
https://www.benchchem.com/product/b1313631?utm_src=pdf-body
https://www.chemsrc.com/en/cas/72291-30-6_939384.html
https://www.chemsrc.com/en/cas/72291-30-6_939384.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[6]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][10]
Keep away from heat, flames, sparks, and strong oxidizing agents.[6]

o First Aid:
o Skin Contact: Wash off immediately with plenty of soap and water.[6][10]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek
medical attention.[10]

o Inhalation: Move to fresh air. Seek medical attention if symptoms persist.[6]

o Ingestion: Wash out the mouth with water and seek immediate medical attention.[6]

Conclusion

Methyl 2-cyano-2-methylpropanoate is a chemical intermediate of considerable value in both
academic research and industrial manufacturing. Its straightforward synthesis, combined with
the versatile reactivity of its cyano and ester functionalities, secures its role as a fundamental
building block in the development of novel pharmaceuticals and advanced materials. A
comprehensive understanding of its properties, synthesis, and handling protocols, as detailed
in this guide, is crucial for leveraging its full potential safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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